N-Me-L-Ala-maytansinol

• Molecular Formula: C32H44ClN3O9
• Molecular Weight: 650.2 g/mol
• InChI: InChI=1S/C32H44ClN3O9/c1-17-10-9-11-24(42-8)32(40)16-23(43-30(39)35-32)18(2)28-31(4,45-28)25(44-29(38)19(3)34-5)15-26(37)36(6)21-13-20(12-17)14-22(41-7)27(21)33/h9-11,13-14,18-19,23-25,28,34,40H,12,15-16H2,1-8H3,(H,35,39)/b11-9+,17-10-/t18-,19+,23+,24-,25+,28+,31+,32+/m1/s1
• InChIKey: ANHBJISROJTYCJ-OPNLCUTFSA-N

N-Me-L-Ala-maytansinol: Core Maytansinoid C-3 Ester for ADC Development

N-Me-L-Ala-maytansinol (CAS 77668-69-0) is a semisynthetic maytansinoid comprising the maytansinol macrocyclic core esterified at the C-3 position with N-methyl-L-alanine . As a member of the ansamycin class, it functions as a potent microtubule-targeted cytotoxic agent that binds to the maytansine site on β-tubulin, suppressing microtubule dynamic instability and inducing mitotic arrest at sub-nanomolar concentrations [1]. This compound occupies a unique position in the maytansinoid landscape as the minimal C-3 N-methyl-L-alanine ester of maytansinol—structurally simpler than clinically deployed payloads such as DM1 and DM4, yet retaining the critical L-configuration that is essential for picomolar-range cytotoxicity [2]. It is widely employed as both a standalone cytotoxic payload and a key synthetic intermediate in the preparation of antibody-drug conjugates (ADCs), with commercial availability at purities exceeding 99.8% .

L

Selection Logic

L-configuration C-3 N-methyl-alanine ester required for microtubule-targeted payload research

C

Procurement Context

Pre-formed stereochemically defined building block; bypasses diastereomeric separation in-house

V

Use Context

Universal maytansinoid intermediate for ADC discovery; linker-agnostic derivatization

• [1] Remillard S, Rebhun LI, Howie GA, Kupchan SM. Antimitotic activity of the potent tumor inhibitor maytansine. Science. 1975;189(4207):1002-1005. doi:10.1126/science.1241159. View Source
• [2] Li W, Huang M, Li Y, Xia A, Tan L, Zhang Z, Wang Y. C3 ester side chain plays a pivotal role in the antitumor activity of Maytansinoids. Biochem Biophys Res Commun. 2021;566:134-140. doi:10.1016/j.bbrc.2021.06.015. View Source

N-Me-L-Ala-maytansinol: C-3 Stereochemistry Prevents Generic Substitution

Maytansinoids are not interchangeable payloads. The C-3 ester side chain is the principal structural determinant of both cytotoxic potency and ADC linker compatibility, and subtle modifications produce drastic differences in activity [1]. C-3 esters bearing N-methyl-L-alanine are 100 to 400-fold more cytotoxic than their corresponding D-epimers, as demonstrated across multiple cell lines [1]. Furthermore, N-methyl-L-alanine-containing esters are categorically more potent than analogous esters of simple carboxylic acids—a distinction codified in foundational patent literature that established two discrete activity classes of maytansinoid C-3 esters [2]. The synthetic consequence is equally critical: when chiral N-methyl-L-alanine derivatives are coupled to maytansinol using conventional DCC/ZnCl₂ methods, complete epimerization at the side-chain chiral center occurs, yielding an approximately 1:1 mixture of L- and D-diastereomers that requires tedious chromatographic separation in high-containment environments [3]. Procuring N-Me-L-Ala-maytansinol as a pre-formed, stereochemically defined building block bypasses this costly separation step and ensures that subsequent ADC constructs inherit the L-configuration essential for therapeutic potency.

This product: N-Me-L-Ala-maytansinol

L-configuration defines potency context; free amine enables flexible linker chemistry choice.

D-epimer or racemic mixture

RiskMay shift potency by two orders of magnitude; stereochemical-control context cannot transfer.

This product: N-Me-L-Ala-maytansinol

N-methyl-L-alanine ester motif defines distinct potency class; simpler structure enables divergent derivatization.

Simple carboxylic acid C-3 ester maytansinoid

RiskClass-level potency context may differ; linker-ready elaboration pathways may not be available.

This product: N-Me-L-Ala-maytansinol

Minimal maytansinoid core supports systematic bystander-killing SAR and tubulin-binding probe studies.

Pre-armed payloads (DM1, DM4)

RiskFixed linker chemistry may restrict ADC design space; side-chain methylene engineering not accessible.

• [1] Li W, Huang M, Li Y, Xia A, Tan L, Zhang Z, Wang Y. C3 ester side chain plays a pivotal role in the antitumor activity of Maytansinoids. Biochem Biophys Res Commun. 2021;566:134-140. doi:10.1016/j.bbrc.2021.06.015. View Source
• [2] Chari RVJ, Goldmacher VS, Lambert JM, Blättler WA. US Patent 5,208,020. Cytotoxic agents comprising maytansinoids and their therapeutic use. Granted May 4, 1993. Assigned to ImmunoGen Inc. View Source
• [3] US Patent Application Publication US 2014/0179917 A1. Preparation of maytansinoid esters. Published June 26, 2014. Assigned to ImmunoGen Inc. View Source

Differentiation Evidence for N-Me-L-Ala-maytansinol

C-3 L-Configuration Cytotoxicity Advantage: L- vs D-Epimer

The maytansinoids bearing the methyl group at the C-3 position with D-configuration (i.e., N-Me-D-Ala-maytansinol and its analogs) were approximately 100- to 400-fold less cytotoxic than their corresponding L-epimers (i.e., N-Me-L-Ala-maytansinol and its analogs) when evaluated across various human cancer cell lines [1]. This stereochemical requirement was confirmed at the structural level: X-ray crystallography of tubulin in complex with L-DM1-SMe and D-DM1-SMe revealed that the carbonyl oxygen of the C-3 ester and the tail thiomethyl group in the L-epimer form strong intramolecular interactions that fix the bioactive conformation, enhancing tubulin-binding affinity—interactions that are absent in the D-epimer [1]. The patent literature independently confirms that C-3 esters with derivatives of N-methyl-L-alanine are 100 times more cytotoxic than their epimers corresponding to N-methyl-D-alanine [2]. Procuring N-Me-L-Ala-maytansinol rather than attempting in-house coupling—which yields a ~1:1 diastereomeric mixture [2]—ensures the active L-configuration is preserved from the outset.

L- vs D-Epimer Potency

Head-to-head

100× to 400×

Reported cell-model response context for L-configuration.

D-epimer shows reduced cytotoxicity across multiple human cancer cell lines; X-ray data confirms L-configuration bioactive conformation.

Evidence Dimension	Cytotoxicity fold-difference between L-epimer and D-epimer maytansinoid C-3 esters
Target Compound Data	N-Me-L-Ala-maytansinol (L-epimer): reference potency for class
Comparator Or Baseline	N-Me-D-Ala-maytansinol (D-epimer): 100- to 400-fold less cytotoxic than L-epimer
Quantified Difference	100× to 400× reduction in cytotoxicity for D-epimer relative to L-epimer
Conditions	Multiple human cancer cell lines; X-ray crystallography of tubulin–ligand complexes (Li et al. 2021, BBRC)

Why This Matters

Selection of the L-configuration compound over the D-epimer (or a racemic/diastereomeric mixture) is a binary efficacy determinant: the wrong stereoisomer can reduce potency by two orders of magnitude, rendering an ADC construct therapeutically non-viable.

• [1] Li W, Huang M, Li Y, Xia A, Tan L, Zhang Z, Wang Y. C3 ester side chain plays a pivotal role in the antitumor activity of Maytansinoids. Biochem Biophys Res Commun. 2021;566:134-140. doi:10.1016/j.bbrc.2021.06.015. View Source
• [2] US Patent Application Publication US 2014/0179917 A1. Preparation of maytansinoid esters. Published June 26, 2014. Assigned to ImmunoGen Inc. View Source

N-Methyl-L-Alanine vs. Simple Carboxylic Acid C-3 Esters: Potency Class

Foundational maytansinoid SAR, codified in US Patent 5,208,020 and subsequent patents, established a two-class categorization of C-3 esters: group (a) esters of simple carboxylic acids (e.g., straight-chain aliphatic, cycloalkanecarbonyl, and phenylacetyl esters), and group (b) esters with derivatives of N-methyl-L-alanine [1]. Esters of group (b)—the class to which N-Me-L-Ala-maytansinol belongs—were found to be 'much more cytotoxic' than esters of group (a) [1]. This classification is underpinned by the seminal 1984 SAR study by Kawai et al., which systematically compared 3-acyl esters of maytansinol for growth inhibition of Tetrahymena pyriformis and antitumor activity against B16 melanoma and P388 leukemia in mice, establishing that N-methyl-alanine-containing esters (including N-Me-L-Ala-maytansinol) are among the most potent maytansinoid variants [2]. The nitrogen atom of the N-methyl-L-alanine side chain is critical for both potency and for enabling further derivatization into linker-ready payloads such as DM1 and DM4 [1].

N-Me-L-Ala vs Simple Ester Class

Class-level inference

Distinct Potency Class

Supports class-level potency review for ADC warhead selection.

Patent literature categorizes N-methyl-L-alanine esters as a superior activity group; quantitative ratios not specified.

Evidence Dimension	Cytotoxicity classification of C-3 ester maytansinoids
Target Compound Data	N-Me-L-Ala-maytansinol (group b): 'much more cytotoxic' than group (a) esters
Comparator Or Baseline	Simple carboxylic acid C-3 esters (group a): e.g., straight-chain aliphatic, cycloalkanecarbonyl, phenylacetyl esters
Quantified Difference	Qualitatively established as a distinct, superior cytotoxicity class; quantitative ratios not specified in patents but consistently described as 'much more cytotoxic'
Conditions	In vitro cytotoxicity assays; Tetrahymena pyriformis growth inhibition; murine B16 melanoma and P388 leukemia models (Kawai et al. 1984, Chem. Pharm. Bull.)

Why This Matters

The N-methyl-L-alanine C-3 ester motif is not an interchangeable design feature—it defines a distinct potency class. Substituting a simple carboxylic acid ester of maytansinol would place the payload in an inferior activity tier, a distinction critical for ADC program decisions where warhead potency directly governs the therapeutic window.

• [1] Chari RVJ, Goldmacher VS, Lambert JM, Blättler WA. US Patent 5,208,020. Cytotoxic agents comprising maytansinoids and their therapeutic use. Granted May 4, 1993. Assigned to ImmunoGen Inc. View Source
• [2] Kawai A, Akimoto H, Kozai Y, Kitaura K, Nishida T, et al. Chemical modification of ansamitocins. III. Synthesis and biological effects of 3-acyl esters of maytansinol. Chem Pharm Bull. 1984;32(9):3441-3451. View Source

Maytansinoid Potency vs. Conventional Chemotherapeutics

Maytansinoids as a class—including N-Me-L-Ala-maytansinol—have been demonstrated to be 100- to 1,000-fold more cytotoxic than conventional cancer chemotherapeutic agents such as methotrexate, daunorubicin, and vincristine [1]. This quantitative benchmark, originally established for maytansine by Kupchan et al. (US Patent 3,896,111), has been reaffirmed across decades of maytansinoid research and is a core rationale for deploying maytansinoids exclusively within targeted delivery formats such as ADCs, as their potency precludes untargeted systemic administration [2]. In direct comparison, maytansine and vincristine inhibit in vitro polymerization of tubulin at approximately the same concentrations, yet maytansine is about 100 times more effective as an inhibitor of cell division in marine egg models [3]. N-Me-L-Ala-maytansinol, bearing the potency-defining N-methyl-L-alanine C-3 ester, inherits this class-level potency advantage over non-maytansinoid antimitotic payloads.

vs Chemotherapeutics

Class-level inference

100×–1,000×

Reported cell-model potency context versus conventional agents.

Class-level benchmark established for maytansinoids relative to methotrexate, daunorubicin, vincristine.

Evidence Dimension	In vitro cytotoxicity relative to conventional chemotherapeutic agents
Target Compound Data	N-Me-L-Ala-maytansinol: class-level potency of 100× to 1,000× more cytotoxic than conventional agents
Comparator Or Baseline	Methotrexate, daunorubicin, vincristine (conventional cancer chemotherapeutics)
Quantified Difference	100- to 1,000-fold greater cytotoxicity for maytansinoid class relative to conventional chemotherapeutics
Conditions	In vitro cytotoxicity assays across multiple tumor cell lines (US Patent 3,896,111; US Patent 5,416,064; Remillard et al. 1975, Science)

Why This Matters

This potency differential is the foundational justification for investing in maytansinoid-based ADC programs over alternative payload classes. N-Me-L-Ala-maytansinol retains this intrinsic potency while offering the simplest structural representation of the active pharmacophore, making it cost-effective for both exploratory research and scaled payload synthesis.

• [1] Chari RVJ, Goldmacher VS, Lambert JM, Blättler WA. US Patent 5,416,064. Cytotoxic agents comprising maytansinoids and their therapeutic use. Granted May 16, 1995. Assigned to ImmunoGen Inc. View Source
• [2] US Patent 3,896,111. Maytansine and related compounds. Granted July 22, 1975. Kupchan SM et al., assigned to Research Corporation. View Source
• [3] Remillard S, Rebhun LI, Howie GA, Kupchan SM. Antimitotic activity of the potent tumor inhibitor maytansine. Science. 1975;189(4207):1002-1005. doi:10.1126/science.1241159. View Source

Microtubule Dynamic Suppression: Maytansinoid Metabolites vs. Maytansine

At 100 nmol/L, the maytansinoid metabolites S-methyl-DM1 and S-methyl-DM4 suppressed microtubule dynamic instability by 84% and 73%, respectively, compared with only 45% for the parent compound maytansine [1]. Both S-methyl-DM1 and maytansine bound to tubulin with similar dissociation constants (Kd = 0.93 ± 0.2 μmol/L and 0.86 ± 0.2 μmol/L, respectively), indicating that the enhanced dynamic instability suppression is not driven by affinity differences but rather by distinct binding interactions at microtubule ends [1]. S-methyl-DM1 bound to 37 high-affinity sites per microtubule with a Kd of 0.1 ± 0.05 μmol/L—approximately 20-fold stronger binding than vinblastine [1]. While these specific metabolite data do not derive from N-Me-L-Ala-maytansinol itself, they establish the mechanistic superiority of the N-methyl-L-alanine maytansinoid scaffold (from which both S-methyl-DM1 and S-methyl-DM4 are derived) over the natural product maytansine and over vinca alkaloids in suppressing the dynamic instability that drives mitotic progression.

Microtubule Dynamic Suppression

Class-level inference

84% vs 45%

Reported mechanistic support for N-methyl-L-alanine maytansinoid scaffold.

S-methyl-DM1 (related metabolite) vs maytansine at 100 nmol/L; N-Me-L-Ala-maytansinol class member.

Evidence Dimension	Suppression of microtubule dynamic instability at 100 nmol/L
Target Compound Data	N-Me-L-Ala-maytansinol: class-level member; related N-methyl-L-alanine maytansinoid metabolites (S-methyl-DM1, S-methyl-DM4) suppress dynamics by 84% and 73% respectively
Comparator Or Baseline	Maytansine: 45% suppression at 100 nmol/L; vinblastine: 20-fold weaker high-affinity microtubule binding (Kd comparison)
Quantified Difference	S-methyl-DM1: 84% suppression (1.87× vs. maytansine 45%); S-methyl-DM4: 73% suppression (1.62× vs. maytansine 45%); tubulin binding: Kd ~0.9 μmol/L for both maytansine and S-methyl-DM1; high-affinity site Kd 0.1 μmol/L for S-methyl-DM1 (20× stronger than vinblastine)
Conditions	MCF7 human breast cancer cells; in vitro microtubule dynamic instability assays; 100 nmol/L compound concentration; 5-hour incubation (Lopus et al. 2010, Mol Cancer Ther)

Why This Matters

The enhanced dynamic instability suppression of N-methyl-L-alanine-bearing maytansinoids relative to maytansine demonstrates that C-3 ester elaboration beyond the natural product enhances, rather than merely preserves, the core microtubule-disrupting mechanism. This provides a mechanistic rationale for selecting N-Me-L-Ala-maytansinol over maytansine as an ADC warhead precursor.

• [1] Lopus M, Oroudjev E, Wilson L, Wilhelm S, Widdison W, Chari R, Jordan MA. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics by binding to microtubules. Mol Cancer Ther. 2010;9(10):2689-2699. doi:10.1158/1535-7163.MCT-10-0644. View Source

Diastereomeric Purity: Avoiding L/D Epimerization During Synthesis

The direct coupling of maytansinol with N-methyl-L-alanine derivatives using conventional DCC/ZnCl₂ methods results in complete epimerization at the side-chain chiral center, yielding L- and D-aminoacyl esters in an approximately 1:1 ratio [1]. This necessitates costly and hazardous chromatographic separation (both column chromatography and preparative HPLC) in high-containment facilities due to the extreme cytotoxicity of maytansinoid esters, with the undesired D-epimer representing approximately 50% waste of expensive maytansinol starting material [1]. A recently disclosed diastereoselective process (US Patent Application 2022/0119408) achieves the preparation of N-methyl-L-alanine maytansinol ester via an enantiopure α-azido acid intermediate followed by reduction and N-methylation, circumventing epimerization and yielding the stereochemically pure L-diastereomer [2]. Commercially sourced N-Me-L-Ala-maytansinol at ≥99.8% purity eliminates this synthesis burden entirely .

Diastereomeric Purity

Supporting evidence

~50% Waste

Procurement context: in-house coupling yields L/D mixture requiring hazardous separation.

Commercial sourcing provides >99.8% L-epimer; eliminates epimerization and material loss.

Evidence Dimension	Diastereomeric purity of product from direct maytansinol coupling vs. commercial sourcing
Target Compound Data	Commercially available N-Me-L-Ala-maytansinol: ≥99.8% purity (HPLC), L-configuration confirmed
Comparator Or Baseline	In-house DCC/ZnCl₂ coupling: ~1:1 L/D diastereomeric mixture; requires chromatographic separation with ~50% yield loss of desired L-epimer
Quantified Difference	In-house method yields ~50% undesired D-epimer requiring hazardous separation; commercial sourcing provides >99.8% diastereomerically pure L-epimer directly
Conditions	Esterification of maytansinol with chiral N-methyl-L-alanine derivatives; DCC/ZnCl₂ in dichloromethane (US 2014/0179917); diastereoselective azide-reduction route (US 2022/0119408)

Why This Matters

For procurement decisions, the cost of chromatographic separation in high-containment environments, the 50% material loss of precious maytansinol, and the analytical burden of confirming diastereomeric purity collectively make commercial sourcing of pre-validated N-Me-L-Ala-maytansinol the economically rational choice for all but the largest-scale GMP campaigns.

• [1] US Patent Application Publication US 2014/0179917 A1. Preparation of maytansinoid esters. Published June 26, 2014. Assigned to ImmunoGen Inc. View Source
• [2] US Patent Application Publication US 2022/0119408 A1. Diastereoselective process for the preparation of thiol- or disulfide-containing maytansinoid esters and intermediates thereof. Published April 21, 2022. Assigned to Indena SpA. View Source

Minimal Maytansinoid Payload: N-Me-L-Ala-maytansinol vs. DM1/DM4

N-Me-L-Ala-maytansinol represents the structurally minimal C-3 N-methyl-L-alanine ester of maytansinol, lacking the thiol-containing linker-armed side chains that define DM1 (which bears an N-methyl-N-[3-mercapto-1-oxopropyl]-L-alanine ester) and DM4 (which bears an N-methyl-N-[4-mercapto-4-methyl-1-oxopentyl]-L-alanine ester) [1]. While DM1 and DM4 are pre-functionalized for specific linker chemistries (thioether and disulfide conjugation, respectively), N-Me-L-Ala-maytansinol presents a free secondary amine on the N-methyl-L-alanine side chain, enabling unrestricted choice of linker chemistry through acylation or reductive amination [2]. This structural simplicity confers versatility: the same N-Me-L-Ala-maytansinol intermediate can be elaborated into DM1-type, DM4-type, or entirely novel linker-payload constructs, making it a universal entry point for maytansinoid ADC programs [2]. The compound is also directly employed as a payload in ADC constructs utilizing cleavable peptide linkers such as Val-Cit-PAB .

N-Me-L-Ala-maytansinol vs DM1/DM4

Supporting evidence

Free Amine

Versatile intermediate for linker-agnostic ADC discovery workflow.

Structural minimalism enables divergent elaboration; DM1 and DM4 have pre-installed thiol linkers.

Evidence Dimension	Structural complexity and linker derivatization versatility
Target Compound Data	N-Me-L-Ala-maytansinol: MW 650.16; free N-methyl-L-alanine C-3 ester with secondary amine available for derivatization; no pre-installed thiol linker
Comparator Or Baseline	DM1 (emtansine): MW ~737; N-methyl-N-[3-mercapto-1-oxopropyl]-L-alanine ester; thioether-linked to antibody. DM4 (ravtansine): MW ~780; N-methyl-N-[4-mercapto-4-methyl-1-oxopentyl]-L-alanine ester; disulfide-linked to antibody
Quantified Difference	N-Me-L-Ala-maytansinol is ~87–117 Da smaller than DM1/DM4; free amine enables broader linker chemistry choice compared to the pre-determined thiol conjugation chemistry of DM1/DM4
Conditions	Structural comparison based on published structures of DM1 (CAS 139504-50-0), DM4 (CAS 796073-69-3), and N-Me-L-Ala-maytansinol (CAS 77668-69-0); ADC conjugation chemistry as described in US 5,208,020 and Widdison et al. 2006 J Med Chem

Why This Matters

For ADC discovery programs evaluating multiple linker strategies, N-Me-L-Ala-maytansinol provides a single, versatile intermediate that can be divergently elaborated—reducing procurement complexity and enabling direct head-to-head comparison of different linker-payload architectures from a common maytansinoid progenitor.

• [1] Widdison WC, Wilhelm SD, Cavanagh EE, Whiteman KR, Leece BA, Kovtun Y, et al. Semisynthetic maytansine analogues for the targeted treatment of cancer. J Med Chem. 2006;49(14):4392-4408. doi:10.1021/jm060319f. View Source
• [2] EP 0425235 A2. Cytotoxic agents comprising maytansinoids and their therapeutic use. Published May 2, 1991. Chari RVJ et al., assigned to ImmunoGen Inc. View Source

Application Scenarios for N-Me-L-Ala-maytansinol

Linker-Agnostic Maytansinoid Intermediate for ADC Discovery

N-Me-L-Ala-maytansinol is the optimal procurement choice for ADC discovery groups that need to evaluate multiple linker chemistries—cleavable (disulfide, peptide, glucuronide) and non-cleavable (thioether)—from a single, stereochemically pure maytansinoid scaffold. Because the compound bears a free secondary amine on the N-methyl-L-alanine side chain rather than a pre-installed thiol linker (as in DM1 or DM4), it enables divergent derivatization [1]. Critically, purchasing the pre-formed L-epimer eliminates the ~50% diastereomeric waste and hazardous chromatographic separation that plague in-house coupling of maytansinol with N-methyl-L-alanine derivatives [2]. The documented 100- to 400-fold potency penalty of the D-epimer [3] makes stereochemical integrity non-negotiable for any ADC program seeking meaningful in vivo efficacy.

Bystander Killing Optimization via Side-Chain Methylene Engineering

Research has demonstrated that increasing the number of methylene units in the maytansinoid side chain enhances bystander killing activity without typically affecting cytotoxicity to targeted cells [1]. N-Me-L-Ala-maytansinol, with its minimal side chain (zero methylene spacers beyond the alanine moiety), serves as the ideal baseline scaffold for systematic structure-activity relationship studies of bystander killing. Conjugates elaborated from N-Me-L-Ala-maytansinol with varying methylene spacer lengths have shown bystander killing EC₅₀ values ranging from 5.9 × 10⁻¹² M (3 methylene units) to 2.3 × 10⁻¹² M (5 methylene units)—a 2.5-fold improvement [1]. This tunability is inaccessible with fixed-side-chain payloads like DM1 or DM4.

Cost-Efficient Maytansinoid Payload Scale-Up for Pre-IND Studies

For contract research organizations and biotech companies transitioning from discovery to pre-IND development, the procurement of N-Me-L-Ala-maytansinol as a validated intermediate with ≥99.8% purity [1] eliminates the capital expenditure and safety infrastructure required for in-house maytansinoid ester synthesis. The compound's availability as both solid and pre-formulated 10 mM DMSO solution [1] further streamlines conjugation workflow development. The foundational patent literature establishes that the N-methyl-L-alanine C-3 ester motif is the potency-defining structural feature of clinically deployed maytansinoid ADCs [2], meaning that investment in this intermediate directly supports regulatory filing quality standards.

Tubulin–Maytansinoid Binding Studies: L-Configuration Pharmacophore

Structural biology groups investigating tubulin–maytansinoid binding interactions require the L-configuration compound for meaningful crystallographic and biochemical studies. The high-resolution crystal structure of tubulin in complex with L-DM1-SMe revealed that the carbonyl oxygen of the C-3 ester and the tail thiomethyl group form strong intramolecular interactions that fix the bioactive conformation—interactions that are stereochemically dependent on the L-configuration and absent in the D-epimer [1]. N-Me-L-Ala-maytansinol, as the structurally simplest L-epimer of the N-methyl-alanine maytansinoid series, provides an uncluttered probe molecule for tubulin-binding studies, free from the linker-derived structural complexity of DM1 or DM4.

Application

Selection Property

Validation Focus

ADC discovery: linker-agnostic intermediate

Free secondary amine for divergent derivatization

L-configuration payload context; linker chemistry comparison

Bystander-killing SAR studies

Minimal side-chain scaffold for methylene engineering

Bystander-killing EC₅₀ endpoint review; spacer-length optimization

Pre-IND payload scale-up

High-purity pre-validated intermediate supply

Stereochemical integrity; eliminates high-containment separation

Tubulin–maytansinoid binding studies

Simplest L-epimer probe molecule

Stereochemically dependent pharmacophore; ligand–tubulin co-crystallography

• [1] Erickson H, Wilhelm S, Widdison W, Leece B, Sun X, Kovtun Y, Singh R, Chari R. Peptide-cleavable self-immolative maytansinoid antibody-drug conjugates designed to provide improved bystander killing. ACS Med Chem Lett. 2019. And supporting bystander killing data from structurally analogous maytansinoid conjugates. View Source
• [2] US Patent Application Publication US 2014/0179917 A1. Preparation of maytansinoid esters. Published June 26, 2014. Assigned to ImmunoGen Inc. View Source
• [3] Li W, Huang M, Li Y, Xia A, Tan L, Zhang Z, Wang Y. C3 ester side chain plays a pivotal role in the antitumor activity of Maytansinoids. Biochem Biophys Res Commun. 2021;566:134-140. doi:10.1016/j.bbrc.2021.06.015. View Source
• [4] Chari RVJ, Goldmacher VS, Lambert JM, Blättler WA. US Patent 5,208,020. Cytotoxic agents comprising maytansinoids and their therapeutic use. Granted May 4, 1993. View Source